N-(2-methylphenyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine-1'-carboxamide

• IUPAC Name: N-(2-methylphenyl)-4-[3-(pyrrolidine-1-carbonyl)piperidin-1-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C23H34N4O2/c1-18-7-2-3-9-21(18)24-23(29)26-15-10-20(11-16-26)27-14-6-8-19(17-27)22(28)25-12-4-5-13-25/h2-3,7,9,19-20H,4-6,8,10-17H2,1H3,(H,24,29)
• InChI Key: SOMQMJLDTAZHAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCCC4
• Molecular Formula: C23H34N4O2
• Molecular Weight: 398.5 g/mol

Description

N-(2-methylphenyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine-1'-carboxamide is a chemical compound used in scientific research. It is commonly referred to as MPHP-2201 and belongs to the class of synthetic cannabinoids. This compound is known for its ability to bind to cannabinoid receptors in the brain, which can lead to various biochemical and physiological effects.

Mechanism of Action

MPHP-2201 binds to cannabinoid receptors in the brain, which can lead to a variety of effects. This compound has been shown to activate CB1 receptors, which are mainly located in the brain, and CB2 receptors, which are mainly found in immune cells.
Biochemical and Physiological Effects:
The activation of CB1 receptors by MPHP-2201 can lead to various biochemical and physiological effects, including the release of dopamine, a neurotransmitter involved in the regulation of reward and pleasure. This compound has also been shown to have analgesic properties, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using MPHP-2201 in lab experiments is its high affinity for cannabinoid receptors, which makes it a useful tool for investigating the effects of synthetic cannabinoids on the brain and body. However, one limitation of this compound is its potential for abuse, which may make it difficult to control in certain experimental settings.

Future Directions

There are several future directions for research involving MPHP-2201. One area of interest is the potential therapeutic uses of this compound, particularly in the treatment of pain and other neurological disorders. Another area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Additionally, further research is needed to fully understand the biochemical and physiological effects of MPHP-2201 and other synthetic cannabinoids on the brain and body.

Synthesis Methods

The synthesis of MPHP-2201 involves several steps, including the reaction of 1-(2-methylphenyl)-2-nitropropene with pyrrolidine, followed by reduction with sodium borohydride. The resulting amine is then reacted with 1,4'-bipiperidine-1'-carboxylic acid to form the final product.

Scientific Research Applications

MPHP-2201 has been used in various scientific research studies to investigate the effects of synthetic cannabinoids on the brain and body. This compound has been shown to have a high affinity for CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, and mood.